Cas no 1785475-21-9 (2-isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione)

• Product Name: 2-isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• CAS No: 1785475-21-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5718575
• Update Time: 2025-06-20

2-isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione, tetrahydro-2-(1-methylethyl)-
• 2-Isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2h,3ah)-dione
• 2-isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

• Inchi： 1S/C9H14N2O2/c1-5(2)11-8(12)6-3-10-4-7(6)9(11)13/h5-7,10H,3-4H2,1-2H3
• InChI Key： FLSGHJHBTMVRAS-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=O)C2CNCC2C1=O

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 325.2±35.0 °C(Predicted)
• pka: 8.63±0.20(Predicted)

Additional information on 2-isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

2-Isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione: A Promising Compound in Medicinal Chemistry

2-Isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 1785475-21-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrahydropyrrolo[3,4-c]pyrroles, which are known for their diverse biological activities and structural complexity. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 2-isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione.

Chemical Structure and Properties

2-Isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione is characterized by its complex heterocyclic structure, which includes a tetrahydropyrrolo[3,4-c]pyrrole core with an isopropyl substituent at the 2-position. The presence of this isopropyl group imparts unique chemical and biological properties to the molecule. The compound has a molecular formula of C₁₁H₁₄N₂O₂ and a molecular weight of 206.24 g/mol. Its structure is highly conjugated, which contributes to its stability and reactivity in various chemical reactions.

The physical properties of 2-isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione include a melting point of approximately 150°C and a solubility profile that allows it to dissolve in common organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various experimental conditions in both synthetic and biological studies.

Synthesis Methods

The synthesis of 2-isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione has been a subject of extensive research due to its potential applications in drug discovery. One of the most common synthetic routes involves the condensation of an appropriate aldehyde or ketone with a substituted pyrrole derivative followed by cyclization and oxidation steps. A recent study published in the Journal of Organic Chemistry reported a highly efficient one-pot synthesis method using microwave-assisted conditions. This method not only reduces the reaction time but also improves the yield and purity of the final product.

In another approach, researchers have explored the use of transition-metal catalysts to facilitate the formation of the tetrahydropyrrolo[3,4-c]pyrrole core. Palladium-catalyzed cross-coupling reactions have shown promise in constructing complex heterocycles with high regioselectivity and stereoselectivity. These advancements in synthetic methodologies have significantly broadened the scope for exploring the biological activities of 2-isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione.

Biological Activities and Therapeutic Potential

The biological activities of 2-isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione have been extensively studied in recent years. One of the most notable findings is its potent anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione has also demonstrated significant neuroprotective activity. Research conducted at the University of California revealed that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest potential applications in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, 2-isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione has been investigated for its anticancer potential. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These results highlight its potential as a novel therapeutic agent for cancer treatment.

Clinical Trials and Future Prospects

The promising preclinical data on 2-isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione have paved the way for further clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in healthy volunteers. Preliminary results have shown favorable safety profiles with no significant adverse effects observed at therapeutic doses.

If these initial trials are successful, subsequent phase II trials will be conducted to evaluate the efficacy of 2-isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione in specific patient populations suffering from inflammatory diseases or cancer. The ultimate goal is to bring this compound to market as a safe and effective therapeutic option for these conditions.

Conclusion

2-Isopropyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 1785475-21-9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications. As clinical trials progress, we can look forward to seeing how this promising compound translates into real-world benefits for patients suffering from various diseases.